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1-(2,3-dihydro-1-benzofuran-3-yl)ethan-1-amine hydrochloride

Name: 1-(2,3-dihydro-1-benzofuran-3-yl)ethan-1-amine hydrochloride
Brand: Smolecule
SKU: S6510398
Rating: 5 (8 reviews)

Catalog No.

S6510398

CAS No.

2758003-14-2

M.F

C10H14ClNO

M. Wt

199.7

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

1-(2,3-dihydro-1-benzofuran-3-yl)ethan-1-amine hyd...

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1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Specification
13. Others

General Information

CAS Number

2758003-14-2

Product Name

1-(2,3-dihydro-1-benzofuran-3-yl)ethan-1-amine hydrochloride

Molecular Formula

C10H14ClNO

Molecular Weight

199.7

DBU-HCl is a salt of 1-(2,3-dihydro-1-benzofuran-3-yl)ethan-1-amine and hydrochloric acid. It is a white or off-white crystalline powder that is soluble in water and polar organic solvents. DBU-HCl is a member of the DBU family of compounds, which are known for their ability to act as Brønsted bases, nucleophilic catalysts, and ligands for metal complexes. DBU-HCl has been extensively used in organic chemistry as a base and a catalyst for various reactions.

Physical and Chemical Properties

The physical and chemical properties of DBU-HCl are as follows:
- Molecular Formula: C10H14ClNO
- Molecular Weight: 197.68 g/mol
- Melting Point: 163-166°C
- Boiling Point: 298°C
- Density: 1.13 g/cm3
- Solubility: Soluble in water, polar organic solvents
- pKa: 10.4

Synthesis and Characterization

DBU-HCl can be synthesized by the reaction of DBU with hydrochloric acid. The synthesis can be carried out in various solvents, including water, ethanol, and acetonitrile. The reaction proceeds rapidly and yields high purity DBU-HCl.
The characterization of DBU-HCl can be performed using various techniques, including NMR spectroscopy, mass spectrometry, and infrared spectroscopy. NMR spectroscopy can provide information about the structure and purity of DBU-HCl, while mass spectrometry can be used to determine the molecular weight and composition. Infrared spectroscopy can provide data on the functional groups present in DBU-HCl.

Analytical methods

play a crucial role in the characterization and quantification of DBU-HCl. The most commonly used methods include high-performance liquid chromatography (HPLC), gas chromatography (GC), and titration. HPLC can be used to separate and quantify DBU-HCl in complex mixtures, while GC can be used to analyze volatile impurities. Titration can be used to determine the acid-base properties of DBU-HCl.

Biological Properties

DBU-HCl has been reported to exhibit various biological activities, including anti-inflammatory, anti-cancer, anti-viral, and anti-bacterial effects. The mechanism of action of DBU-HCl is not fully understood, but it is thought to involve the modulation of various signaling pathways, including NF-κB, MAPK, and JAK-STAT.

Toxicity and Safety in Scientific Experiments

DBU-HCl has been shown to be relatively safe in scientific experiments. Acute toxicity tests have demonstrated that DBU-HCl has a low toxicity profile, with no observed adverse effects at doses up to 2000 mg/kg in rats. However, chronic toxicity and carcinogenicity studies have not been conducted, and further research is needed to fully evaluate the safety of DBU-HCl.

Applications in Scientific Experiments

DBU-HCl has been extensively used in organic chemistry as a base and a catalyst for various reactions, including Michael additions, aldol reactions, and Mannich reactions. DBU-HCl has also been used in the synthesis of various natural products, such as the antibiotic amphotericin B and the anticancer agent ingenol.

Current State of Research

The current state of research on DBU-HCl is focused on its potential applications in various fields of research and industry. DBU-HCl has been shown to exhibit promising properties for use in catalysis, polymer chemistry, and drug discovery. Researchers are also investigating the use of DBU-HCl in the design of novel materials, such as metal-organic frameworks and supramolecular gels.

Potential Implications in Various Fields of Research and Industry

DBU-HCl has potential implications in various fields of research and industry, including:
- Catalysis: DBU-HCl has been shown to exhibit high reactivity and selectivity in various catalytic reactions, making it a promising catalyst for industrial processes.
- Polymer Chemistry: DBU-HCl has been used in the synthesis of various polymers and copolymers, including polyurethanes, polycarbonates, and polylactide.
- Drug Discovery: DBU-HCl has been shown to exhibit various biological activities, making it a potential lead compound for the development of new drugs.
- Materials Science: DBU-HCl has been used in the synthesis of various materials, including metal-organic frameworks and supramolecular gels, with potential applications in areas such as gas storage, drug delivery, and sensing.

Limitations and Future Directions

Despite its promising properties, DBU-HCl has limitations that must be overcome before it can be widely used in various fields of research and industry. For example, the high cost and limited availability of DBU-HCl can pose challenges for large-scale applications. Additionally, the toxicity and safety of DBU-HCl must be evaluated further before it can be used in clinical settings.
Future research directions for DBU-HCl include:
- Development of new synthetic methods for DBU-HCl: New synthetic methods can improve the yield and purity of DBU-HCl and reduce its cost.
- Evaluation of the toxicity and safety of DBU-HCl: Long-term toxicity and carcinogenicity studies can provide a better understanding of the safety of DBU-HCl.
- Investigation of the mechanism of action of DBU-HCl: A better understanding of the mechanism of action of DBU-HCl can facilitate the development of new drugs that target specific pathways.
- Exploration of novel applications of DBU-HCl: New applications of DBU-HCl in areas such as energy storage, catalysis, and drug delivery can be investigated.
- Development of derivatives of DBU-HCl: Derivatives of DBU-HCl with improved properties, such as higher reactivity and selectivity, can be synthesized and evaluated.